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Tricyclamol chloride storage conditions stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

Chemical Identification of Tricyclamol Chloride

The table below summarizes the key identifying information found for Tricyclamol chloride.

Property Value
CAS Registry 3818-88-0 [1]
Number

Molecular Formula C20H32NO.C| or C20H320|NO [2] [1]

Molecular Weight 337.932 g/mol (for CyoH3oNO.CI) [1]

IUPAC Name Pyrrolidinium, 1-(3-cyclohexyl-3-hydroxy-3-phenylpropyl)-1-methyl-, chloride
(1:1) [2]

Melting Point 226-227 °C (decomposes) [1]

Chirality A racemate [1]

Unanswered Questions and Recommended Approach

The available data lacks details on:
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Specific storage temperature (e.g., room temperature, refrigerated, or frozen).
Stability under various pH conditions.

Photostability (sensitivity to light).

Long-term stability timelines.

Appropriate container material (e.g., glass vs. plastic).

To establish reliable storage conditions, I recommend the following actions:

¢ Consult the Manufacturer: The highest quality stability data is typically generated by the material's
manufacturer. Check the product certificate of analysis (CoA) or safety data sheet (SDS).

¢ Perform Stability Testing: In the absence of published data, designing a stability study is necessary.
The workflow for this approach is outlined in the diagram below.
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Example Protocol for Investigating Stability

You can adapt this general high-performance liquid chromatography (HPLC) protocol, modeled on stability

studies for other drugs [3] [4], to generate your own data for Tricyclamol chloride.

Stability-Indicating HPLC Assay for Solution Stability

This protocol provides a framework for determining the chemical stability of Tricyclamol chloride in

solution under various storage conditions.

* 1. Objective: To determine the stability of Tricyclamol chloride solutions in different container
materials and under different storage temperatures over 48 hours.
e 2. Materials:
o API: Tricyclamol chloride.
o Solvents/Diluents: 0.9% Sodium Chloride Injection, 5% Dextrose Injection, sterile water for
injection.
o Containers: Amber glass bottles, polyolefin containers (e.g., IV bags).
¢ 3. Forced Degradation (Stability-Indicating Method Validation):
o Prepare a solution of Tricyclamol chloride (~0.1 mg/mL).
o Subject aliquots to stress conditions: acidic (0.1N HCI), basic (0.1N NaOH), oxidative (3%
H2032), and thermal (60°C in an oven).
o Analyze stressed samples to confirm the HPLC method can separate Tricyclamol from its
degradation products without interference [4].
e 4. Sample Preparation for Stability Study:
o Prepare solutions of Tricyclamol chloride at relevant concentrations (e.g., 0.001 mg/mL, 0.01
mg/mL, 0.1 mg/mL) in the chosen diluents and containers [4].
o Prepare all samples in triplicate.
¢ 5. Storage Conditions:
o Room Temperature (RT): 20-25°C, protected from light.
o Refrigerated (RC): 2-8°C.
o Sequential: Refrigerate for 20 hours, then hold at RT for up to 28 hours [4].
e 6. Analysis Time Points: Time O (initial), 20h (RC only), 24h, 28h, 48h.
e 7. HPLC Analysis:
o Column: C18 column (e.g., 4 um, 3.9 x 150 mm).
o Mobile Phase: Requires optimization. A starting point could be a mixture of phosphate buffer,
acetonitrile, and an organic modifier, modeled on other drug assays [4].
o Detection: UV detector, wavelength to be determined.
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o System Suitability: Confirm that variations in peak areas for repeated injections of a standard
are less than 3% [4].
e 8. Data Analysis:
o Stability is defined as the retention of 290% of the initial Tricyclamol chloride concentration

[4].

Technical Support FAQs

Q: We have a sample of Tricyclamol chloride. What is the safest way to store it? A: In the absence of

specific data, adhere to the most conservative pharmaceutical practices:

e Store the solid in its original container at 2-8°C (refrigerated).
o Keep the container tightly sealed and protected from moisture.
e Store in an amber glass vial or a dark place to minimize potential light degradation.

Q: A solution of Tricyclamol chloride was left at room temperature for a week. Can it still be used? A:
Without specific stability data, it should be considered unstable and not used. Chemical potency may have
degraded significantly. For critical work, you must prepare a fresh solution. The experimental protocol above

can be used to determine the actual stability window for your specific solution.

Q: What is the most critical step in developing a stability method? A: The most critical step is proving
the method is "stability-indicating."” This means you must perform forced degradation studies to
demonstrate that your analytical method (e.g., HPLC) can accurately measure the intact drug without

interference from its degradation products [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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